Cas no 1213969-13-1 (methyl (2S)-2-amino-3-(3-methylthiophen-2-yl)propanoate)

• Product Name: methyl (2S)-2-amino-3-(3-methylthiophen-2-yl)propanoate
• CAS No: 1213969-13-1
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• MDL: MFCD11506906
• CID: 5196854
• Update Time: 2023-08-26

methyl (2S)-2-amino-3-(3-methylthiophen-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (2S)-2-amino-3-(3-methylthiophen-2-yl)propanoate
• Methyl (s)-2-amino-3-(3-methylthiophen-2-yl)propanoate
• methyl(2S)-2-amino-3-(3-methylthiophen-2-yl)propanoate
• 2-Thiophenepropanoic acid, α-amino-3-methyl-, methyl ester, (αS)-

• MDL： MFCD11506906
• Inchi： 1S/C9H13NO2S/c1-6-3-4-13-8(6)5-7(10)9(11)12-2/h3-4,7H,5,10H2,1-2H3/t7-/m0/s1
• InChI Key： PHRQSUQXTORKLE-ZETCQYMHSA-N
• SMILES： S1C=CC(C)=C1C[C@@H](C(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• XLogP3: 1.3
• Topological Polar Surface Area: 80.6